Cas no 2060005-27-6 (7-(propane-1-sulfonyl)-2-oxa-7-azabicyclo4.1.0heptane)
7-(propane-1-sulfonyl)-2-oxa-7-azabicyclo4.1.0heptane Chemical and Physical Properties
Names and Identifiers
-
- 2-Oxa-7-azabicyclo[4.1.0]heptane, 7-(propylsulfonyl)-
- 7-(propane-1-sulfonyl)-2-oxa-7-azabicyclo4.1.0heptane
-
- MDL: MFCD30487763
- Inchi: 1S/C8H15NO3S/c1-2-6-13(10,11)9-7-4-3-5-12-8(7)9/h7-8H,2-6H2,1H3
- InChI Key: VJYLBLDCPMQXFH-UHFFFAOYSA-N
- SMILES: C12C(N1S(CCC)(=O)=O)CCCO2
7-(propane-1-sulfonyl)-2-oxa-7-azabicyclo4.1.0heptane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-329956-0.05g |
7-(propane-1-sulfonyl)-2-oxa-7-azabicyclo[4.1.0]heptane |
2060005-27-6 | 95.0% | 0.05g |
$624.0 | 2025-03-18 | |
| Enamine | EN300-329956-0.1g |
7-(propane-1-sulfonyl)-2-oxa-7-azabicyclo[4.1.0]heptane |
2060005-27-6 | 95.0% | 0.1g |
$653.0 | 2025-03-18 | |
| Enamine | EN300-329956-0.25g |
7-(propane-1-sulfonyl)-2-oxa-7-azabicyclo[4.1.0]heptane |
2060005-27-6 | 95.0% | 0.25g |
$683.0 | 2025-03-18 | |
| Enamine | EN300-329956-0.5g |
7-(propane-1-sulfonyl)-2-oxa-7-azabicyclo[4.1.0]heptane |
2060005-27-6 | 95.0% | 0.5g |
$713.0 | 2025-03-18 | |
| Enamine | EN300-329956-1.0g |
7-(propane-1-sulfonyl)-2-oxa-7-azabicyclo[4.1.0]heptane |
2060005-27-6 | 95.0% | 1.0g |
$743.0 | 2025-03-18 | |
| Enamine | EN300-329956-2.5g |
7-(propane-1-sulfonyl)-2-oxa-7-azabicyclo[4.1.0]heptane |
2060005-27-6 | 95.0% | 2.5g |
$1454.0 | 2025-03-18 | |
| Enamine | EN300-329956-5.0g |
7-(propane-1-sulfonyl)-2-oxa-7-azabicyclo[4.1.0]heptane |
2060005-27-6 | 95.0% | 5.0g |
$2152.0 | 2025-03-18 | |
| Enamine | EN300-329956-10.0g |
7-(propane-1-sulfonyl)-2-oxa-7-azabicyclo[4.1.0]heptane |
2060005-27-6 | 95.0% | 10.0g |
$3191.0 | 2025-03-18 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01021719-1g |
7-(Propane-1-sulfonyl)-2-oxa-7-azabicyclo[4.1.0]heptane |
2060005-27-6 | 95% | 1g |
¥3717.0 | 2023-03-11 | |
| Enamine | EN300-329956-1g |
7-(propane-1-sulfonyl)-2-oxa-7-azabicyclo[4.1.0]heptane |
2060005-27-6 | 1g |
$743.0 | 2023-09-04 |
7-(propane-1-sulfonyl)-2-oxa-7-azabicyclo4.1.0heptane Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
Additional information on 7-(propane-1-sulfonyl)-2-oxa-7-azabicyclo4.1.0heptane
Introduction to 7-(Propane-1-Sulfonyl)-2-Oxa-7-Azabicyclo[4.1.0]Heptane (CAS No. 2060005-27-6)
7-(Propane-1-Sulfonyl)-2-Oxa-7-Azabicyclo[4.1.0]Heptane, identified by the CAS registry number 2060005-27-6, is a unique bicyclic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its bicyclo[4.1.0]heptane framework, which incorporates a sulfonyl group attached at the 7-position and an oxygen atom at the 2-position, forming a lactam structure. The presence of the sulfonyl group introduces interesting electronic and steric properties, making this compound a valuable substrate for further chemical modifications and functionalization.
Recent advancements in synthetic chemistry have enabled the efficient synthesis of 7-(Propane-1-Sulfonyl)-2-Oxa-7-Azabicyclo[4.1.0]Heptane. Researchers have explored various methodologies, including ring-closing metathesis and intramolecular cyclization, to construct the bicyclic core with high precision. These methods not only enhance the yield of the compound but also allow for the incorporation of diverse substituents, expanding its applicability in drug design and material science.
The structural uniqueness of this compound has drawn attention from medicinal chemists due to its potential as a scaffold for bioactive molecules. Studies have shown that 7-(Propane-1-Sulfonyl)-2-Oxa-7-Azabicyclo[4.1.0]Heptane exhibits promising pharmacokinetic properties, including good bioavailability and stability in physiological conditions. These attributes make it an attractive candidate for developing novel therapeutic agents targeting various diseases, such as neurodegenerative disorders and cancer.
In addition to its pharmaceutical applications, this compound has also been investigated for its role in materials science. The rigid bicyclic structure provides mechanical stability, making it suitable for applications in polymer chemistry and advanced materials development. Recent research has focused on incorporating this compound into polymeric networks to enhance their mechanical properties and thermal stability.
The synthesis of 7-(Propane-1-Sulfonyl)-2-Oxa-7-Azabicyclo[4.1.0]Heptane involves a multi-step process that combines organic synthesis techniques with catalytic methods. Key steps include the formation of the sulfonyl group through sulfonation reactions and the subsequent cyclization to form the bicyclic framework. Optimization of reaction conditions, such as temperature and catalyst selection, has been critical in achieving high yields and maintaining product purity.
From an environmental perspective, the synthesis of this compound has been evaluated for its sustainability metrics, including atom economy and waste minimization. Researchers have explored green chemistry approaches to reduce the environmental footprint of its production, aligning with global efforts toward sustainable chemical manufacturing.
In conclusion, 7-(Propane-1-Sulfonyl)-2-Oxa-7-Azabicyclo[4.1.0]Heptane (CAS No: 2060005-27-6) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methods and pharmacological studies, positions it as a valuable tool in both academic research and industrial development.
2060005-27-6 (7-(propane-1-sulfonyl)-2-oxa-7-azabicyclo4.1.0heptane) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)